Methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate
Methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate
Brand Name:
Vulcanchem
CAS No.:
146197-56-0
VCID:
VC0031962
InChI:
InChI=1S/C13H14N2O2/c1-9-10(6-11-7-14-8-15-11)4-3-5-12(9)13(16)17-2/h3-5,7-8H,6H2,1-2H3,(H,14,15)
SMILES:
CC1=C(C=CC=C1C(=O)OC)CC2=CN=CN2
Molecular Formula:
C13H14N2O2
Molecular Weight:
230.26 g/mol
Methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate
CAS No.: 146197-56-0
Reference Standards
VCID: VC0031962
Molecular Formula: C13H14N2O2
Molecular Weight: 230.26 g/mol
| CAS No. | 146197-56-0 |
|---|---|
| Product Name | Methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate |
| Molecular Formula | C13H14N2O2 |
| Molecular Weight | 230.26 g/mol |
| IUPAC Name | methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate |
| Standard InChI | InChI=1S/C13H14N2O2/c1-9-10(6-11-7-14-8-15-11)4-3-5-12(9)13(16)17-2/h3-5,7-8H,6H2,1-2H3,(H,14,15) |
| Standard InChIKey | GKPBGZDPDWMPEP-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC=C1C(=O)OC)CC2=CN=CN2 |
| Canonical SMILES | CC1=C(C=CC=C1C(=O)OC)CC2=CN=CN2 |
| Synonyms | 3-(1H-Imidazol-5-ylmethyl)-2-methyl-benzoic Acid Methyl Ester |
| PubChem Compound | 15035512 |
| Last Modified | Nov 11 2021 |
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